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Compound of Interest

Compound Name: Desmethyltrimipramine

Cat. No.: B195984 Get Quote

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental stewardship. This guide provides essential safety and logistical information for

the disposal of desmethyltrimipramine, a metabolite of the tricyclic antidepressant

trimipramine. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure that this compound is managed safely and in compliance

with regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for desmethyltrimipramine. Personnel handling the compound should be equipped with the

appropriate Personal Protective Equipment (PPE) to minimize exposure.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard laboratory coat is required to protect street clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used in a well-ventilated area, such as a fume hood.

Spill Procedures:
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Evacuate and secure the area of the spill.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand, or chemical absorbent pads).

Gently sweep or scoop the absorbed material into a designated, labeled hazardous waste

container. Avoid creating dust.

Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Regulatory Framework and Waste Classification
The disposal of chemical waste is governed by federal and state regulations. In the United

States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the

Drug Enforcement Administration (DEA).

DEA Classification: Desmethyltrimipramine is not classified as a controlled substance by

the DEA.[1] Its parent compound, trimipramine, is also not a federally controlled drug.[1]

Therefore, the stringent disposal requirements for scheduled substances do not apply.

EPA RCRA Classification: Desmethyltrimipramine is not specifically listed as a P- or U-

listed hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3][4]

However, a chemical waste can still be considered hazardous if it exhibits one or more of the

following characteristics: ignitability, corrosivity, reactivity, or toxicity.[5][6] Given that many

psychoactive compounds exhibit aquatic toxicity, it is best practice to manage

desmethyltrimipramine as a hazardous waste to prevent environmental release.[7]

Hazardous Waste Characterization
To formally determine if a waste is hazardous, it must be evaluated against the criteria set forth

by the EPA.
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Hazardous

Characteristic
Description

General Threshold

(as per 40 CFR Part

261)

Applicability to

Desmethyltrimiprami

ne

Ignitability (D001)

Liquids with a flash

point < 60°C (140°F);

non-liquids capable of

causing fire through

friction or absorption

of moisture; ignitable

compressed gases

and oxidizers.

Flash point < 60°C
Unlikely for the solid

form.

Corrosivity (D002)

Aqueous solutions

with a pH ≤ 2 or ≥

12.5; liquids that

corrode steel at a rate

> 6.35 mm per year.

pH ≤ 2 or ≥ 12.5 Unlikely.

Reactivity (D003)

Wastes that are

unstable, react

violently with water,

form explosive

mixtures with water, or

generate toxic gases

when mixed with

water.

Subject to narrative

criteria

Unlikely under normal

conditions.

Toxicity (D004-D043)

Waste that, when

subjected to the

Toxicity Characteristic

Leaching Procedure

(TCLP), contains

contaminants at or

above specified

concentrations.

Varies by contaminant

(e.g., Mercury: 0.2

mg/L, Silver: 5.0

mg/L)

Possible. The primary

concern is

environmental/aquatic

toxicity. The specific

toxicity profile would

need to be evaluated,

but conservative

management as toxic

waste is

recommended.
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Step-by-Step Disposal Protocol
The recommended disposal method for desmethyltrimipramine from a laboratory setting is

through a licensed hazardous waste management company, with incineration being the

preferred final treatment.[7] Under no circumstances should this chemical be disposed of down

the drain or in regular trash.[8]

Step 1: Waste Identification and Segregation

Identify all waste containing desmethyltrimipramine, including pure compound,

contaminated labware (e.g., vials, pipette tips), and spill cleanup materials.

Do not mix desmethyltrimipramine waste with other waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EHS) office.

Step 2: Containerization and Labeling

Place the waste in a chemically compatible, leak-proof container with a secure lid.

Label the container clearly with the words "Hazardous Waste," the full chemical name

("Desmethyltrimipramine"), and the specific components and approximate percentages.

Affix a hazardous waste accumulation start date to the label.

Step 3: Accumulation and Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or a

central Hazardous Waste Accumulation Area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Step 4: Arrange for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to schedule a pickup.

Provide all necessary documentation, including the waste manifest, as required by the

contractor and regulatory agencies.
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Step 5: Final Disposal Method

The licensed contractor will transport the waste to a permitted Treatment, Storage, and

Disposal Facility (TSDF).

The preferred method of destruction for pharmaceutical waste is high-temperature

incineration, which ensures the complete breakdown of the active pharmaceutical ingredient.

[7]

Experimental Protocol: Chemical Deactivation (for
research purposes only)
While not a standard disposal procedure, chemical deactivation via adsorption onto activated

carbon can be explored as a pre-treatment method to render the pharmaceutical inert. This

protocol must be validated and approved by your institution's safety committee before

implementation.

Preparation: For each gram of desmethyltrimipramine waste, prepare approximately 10

grams of granular activated carbon.

Slurry Creation: In a designated waste container inside a chemical fume hood, create a

slurry of the desmethyltrimipramine waste with water.

Adsorption: Slowly add the activated carbon to the slurry while stirring. Continue to stir the

mixture for at least 24 hours to ensure maximum adsorption of the active compound.

Separation & Testing: Allow the carbon to settle. Decant the aqueous layer and test it for any

residual desmethyltrimipramine to validate the deactivation efficiency.

Final Disposal: The resulting activated carbon mixture, now containing the adsorbed

compound, should be collected, dried, and disposed of as solid hazardous waste via

incineration. The tested aqueous layer, if free of contaminants, may be disposed of according

to local regulations; otherwise, it must also be treated as hazardous waste.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

desmethyltrimipramine.

Phase 1: Preparation & Classification

Phase 2: Containment & Disposal

Waste Generated
(Desmethyltrimipramine)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is it a DEA
Controlled Substance?

Is it a RCRA P/U-Listed
 or Characteristic Waste?

No

Manage as Non-Hazardous
(Not Recommended)

No

Place in Labeled
Hazardous Waste Container

Yes / Assume Yes

Store in Satellite
Accumulation Area

Contact EHS for Pickup
by Licensed Contractor

Final Disposal:
High-Temperature Incineration
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Click to download full resolution via product page

Caption: Logical workflow for desmethyltrimipramine disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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